(R)-2-amino-3-cyclopentylpropanoic acid

• IUPAC Name: (2R)-2-amino-3-cyclopentylpropanoic acid
• InChI: InChI=1S/C8H15NO2/c9-7(8(10)11)5-6-3-1-2-4-6/h6-7H,1-5,9H2,(H,10,11)/t7-/m1/s1
• InChI Key: KDYAKYRBGLKMAK-SSDOTTSWSA-N
• Canonical SMILES: C1CCC(C1)CC(C(=O)O)N
• Isomeric SMILES: C1CCC(C1)C[C@H](C(=O)O)N
• Molecular Formula: C8H15NO2
• DSSTOX Substance ID: DTXSID80426345
• Molecular Weight: 157.21 g/mol
• CAS RN: 99295-81-5

Description

(R)-2-amino-3-cyclopentylpropanoic acid, also known as (R)-ACPC, is a synthetic amino acid that has been used in a variety of scientific research applications. It is an analog of the neurotransmitter gamma-aminobutyric acid (GABA), and has been used as a research tool to study the effects of GABA on the nervous system. (R)-ACPC has been studied extensively in the laboratory and has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

Biological Significance and Synthetic Approaches

(R)-2-amino-3-cyclopentylpropanoic acid and its derivatives, including α,β-diamino acids, have garnered attention in various scientific fields due to their presence in biologically active compounds. They have been used as building blocks for new molecule synthesis and as surrogates in peptidic entities to modulate biological behavior. Their applications extend to environmentally safe hydrogen production for fuel cells, as carriers in gel membranes, and in food chemistry as browning inhibitors and enhancers (Viso et al., 2011).

Enzymatic Synthesis for Drug Development

Enzymatic methods have been explored for synthesizing (R)-2-amino-3-cyclopentylpropanoic acid derivatives, crucial intermediates in antidiabetic drug synthesis. Techniques like amino acid oxidase from Trigonopsis variabilis and aminotransferase from Burkholderia sp. have been employed to achieve high yields and enantiomeric excess (Chen et al., 2011).

Biocatalysis in Amino Acid Synthesis

Biocatalysis, using commercial lipases, provides a practical and efficient method for synthesizing precursors of β-substituted-γ-amino acids. This process achieves high enantioselectivity and yields, proving valuable in creating a range of optically active compounds (Mukherjee & Martínez, 2011).

Role in Asymmetric Catalysis

(R)-2-amino-3-cyclopentylpropanoic acid derivatives have been used in asymmetric catalysis. Their resolution and subsequent application in catalyzed reactions demonstrate their utility in producing high enantiomeric excess products, crucial for pharmaceutical synthesis (Schiffers et al., 2006).

Probing Protein Stability

In protein stability studies, unnatural amino acid mutagenesis has been employed. Specifically, (R)-2-amino-3-cyclopentylpropanoic acid was used to investigate the effects of hydrophobicity, packing, conformational entropy, and cavity formation on protein stability (Mendel et al., 1992).

NMR and Fluorescence Spectroscopy

Optically pure derivatives of (R)-2-amino-3-cyclopentylpropanoic acid have been developed for molecular recognition using NMR and fluorescence spectroscopy. This approach is useful for discriminating isomers of various acids and peptides (Khanvilkar & Bedekar, 2018).

PET Imaging for Brain Tumors

The enantiomers of 2-amino-3-[1-(2-[18F]fluoroethyl)-1H-[1,2,3]triazol-4-yl]propanoic acid, similar in structure to (R)-2-amino-3-cyclopentylpropanoic acid, have been synthesized and evaluated for brain tumor imaging in PET studies, demonstrating the potential of these compounds in medical diagnostics (McConathy et al., 2010).

Mechanism of Action

Target of Action

It is involved in the preparation of pyridones as glucokinase activators , suggesting that it may interact with glucokinase, a key enzyme in glucose metabolism.

Biochemical Pathways

The compound likely affects the glucose metabolism pathway by enhancing the activity of glucokinase . This could lead to increased glucose utilization and decreased blood glucose levels, which could be beneficial in the management of diabetes.